Cas no 234442-29-6 (L-Proline,4-(acetyloxy)-, (4S)-)
234442-29-6 structure
Product Name:L-Proline,4-(acetyloxy)-, (4S)-
CAS No:234442-29-6
MF:C7H11NO4
MW:173.166542291641
CID:245397
PubChem ID:45091155
Update Time:2025-04-19
L-Proline,4-(acetyloxy)-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,4-(acetyloxy)-, (4S)-
- cis-4-Acetoxy-L-proline
- L-Proline,4-(acetyloxy)-,(4S)-(9CI)
- (2S,4S)-4-Acetoxypyrrolidine-2-carboxylic acid
- 234442-29-6
- SCHEMBL683739
-
- Inchi: 1S/C7H11NO4/c1-4(9)12-5-2-6(7(10)11)8-3-5/h5-6,8H,2-3H2,1H3,(H,10,11)/t5-,6-/m0/s1
- InChI Key: OQWHXHYZFMIILA-WDSKDSINSA-N
- SMILES: O(C(C)=O)[C@@H]1CN[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 173.06883
- Monoisotopic Mass: 173.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
L-Proline,4-(acetyloxy)-, (4S)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
234442-29-6 (L-Proline,4-(acetyloxy)-, (4S)-) Related Products
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- 217184-95-7(methyl 4-hydroxypyrrolidine-2-carboxylate)
- 114676-47-0((2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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